Cas no 53173-92-5 (N-4-(3-nitrophenyl)-1,3-thiazol-2-ylacetamide)

• Product Name: N-4-(3-nitrophenyl)-1,3-thiazol-2-ylacetamide
• CAS No: 53173-92-5
• MF: C₁₁H₉N₃O₃S
• MW: 263.272460699081
• MDL: MFCD01023820
• CID: 1580991
• PubChem ID: 804502
• Update Time: 2025-09-27

N-4-(3-nitrophenyl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-(3-nitrophenyl)-2-thiazolyl]-
• 2-acetamido-4-(3-nitrophenyl)thiazole
• 2-acetylamino-4-(3-nitrophenyl)thiazole
• 2-N-acetylamino-4-(4-nitrophenyl)thiazole
• N-[4-(3-Nitro-phenyl)-thiazol-2-yl]-acetamid
• N-[4-(3-nitro-phenyl)-thiazol-2-yl]-acetamide
• N-4-(3-nitrophenyl)-1,3-thiazol-2-ylacetamide
• DTXSID501265513
• A914489
• AG-690/11307136
• Oprea1_375435
• F0147-0261
• AC6307
• STK216630
• N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]acetamide
• 53173-92-5
• AKOS000474408
• N-(4-{3-nitrophenyl}-1,3-thiazol-2-yl)acetamide
• DB-255552
• MFCD01023820
• N-(4-(3-nitrophenyl)thiazol-2-yl)acetamide
• N-[4-(3-Nitrophenyl)-2-thiazolyl]acetamide
• SY030736
• CHEMBL4558441
• Oprea1_302641
• SCHEMBL15689083
• Z27858596
• CS-0314723

• MDL： MFCD01023820
• Inchi： 1S/C11H9N3O3S/c1-7(15)12-11-13-10(6-18-11)8-3-2-4-9(5-8)14(16)17/h2-6H,1H3,(H,12,13,15)
• InChI Key： NHMXCJBTVGOSAP-UHFFFAOYSA-N
• SMILES： S1C(NC(C)=O)=NC(=C1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 263.03600
• Monoisotopic Mass: 263.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 116.05000
• LogP: 3.27290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes